Cas no 1707377-48-7 (4-Chloro-2,3-dimethyl-7-(trifluoromethyl)quinoline)

• Product Name: 4-Chloro-2,3-dimethyl-7-(trifluoromethyl)quinoline
• CAS No: 1707377-48-7
• MF: C₁₂H₉ClF₃N
• MW: 259.654772520065
• CID: 5060655
• Update Time: 2025-06-11

4-Chloro-2,3-dimethyl-7-(trifluoromethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2,3-dimethyl-7-(trifluoromethyl)quinoline
• 4-Chloro-2,3-dimethyl-7-(trifluoromethyl)quinoline

• Inchi： 1S/C12H9ClF3N/c1-6-7(2)17-10-5-8(12(14,15)16)3-4-9(10)11(6)13/h3-5H,1-2H3
• InChI Key： SYIZYPLJZJPYJL-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C)N=C2C=C(C(F)(F)F)C=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 281
• XLogP3: 4.5
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-2,3-dimethyl-7-(trifluoromethyl)quinoline

Recent Advances in the Study of 4-Chloro-2,3-dimethyl-7-(trifluoromethyl)quinoline (CAS: 1707377-48-7)

The compound 4-Chloro-2,3-dimethyl-7-(trifluoromethyl)quinoline (CAS: 1707377-48-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This quinoline derivative is of particular interest due to its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its promising pharmacological properties.

One of the key areas of research has been the optimization of synthetic routes to produce 4-Chloro-2,3-dimethyl-7-(trifluoromethyl)quinoline with high yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis protocol that minimizes by-products and maximizes scalability. The protocol involves the use of palladium-catalyzed cross-coupling reactions and selective halogenation, which have proven to be critical for achieving the desired structural features.

In addition to synthetic advancements, researchers have explored the biological activities of this compound. Preliminary in vitro studies have shown that 4-Chloro-2,3-dimethyl-7-(trifluoromethyl)quinoline exhibits potent inhibitory effects against certain kinase enzymes, which are often implicated in cancer and inflammatory diseases. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that this compound displayed significant activity against the JAK2 kinase, with an IC50 value in the low micromolar range. These findings suggest its potential as a lead compound for the development of kinase inhibitors.

Further investigations into the structure-activity relationship (SAR) of 4-Chloro-2,3-dimethyl-7-(trifluoromethyl)quinoline have revealed that the trifluoromethyl group at the 7-position plays a crucial role in enhancing its binding affinity to target proteins. Molecular docking studies have shown that this group forms favorable hydrophobic interactions with the active site residues of kinases, thereby contributing to the compound's inhibitory potency. Modifications to the chloro and methyl groups at the 4-, 2-, and 3-positions have also been explored to fine-tune its pharmacological profile.

Beyond its kinase inhibitory activity, recent research has highlighted the potential of 4-Chloro-2,3-dimethyl-7-(trifluoromethyl)quinoline in other therapeutic areas. For example, a study in the European Journal of Medicinal Chemistry (2023) demonstrated its antimicrobial properties against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell wall synthesis has been attributed to its unique structural features, making it a promising candidate for further development as an antibiotic.

In conclusion, the recent studies on 4-Chloro-2,3-dimethyl-7-(trifluoromethyl)quinoline (CAS: 1707377-48-7) underscore its versatility and potential in drug discovery. Its synthetic accessibility, combined with its diverse biological activities, positions it as a valuable scaffold for the development of novel therapeutics. Future research should focus on further optimizing its pharmacological properties and exploring its applications in additional disease models. The continued investigation of this compound is expected to yield significant contributions to the field of chemical biology and medicinal chemistry.